Cas no 1017793-21-3 (4-Bromo-3-chloro-2-fluoropyridine)

4-Bromo-3-chloro-2-fluoropyridine is a halogenated pyridine derivative widely used as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—bromo, chloro, and fluoro groups at the 4, 3, and 2 positions, respectively—enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. This compound is particularly valuable in the development of active pharmaceutical ingredients (APIs) and specialty chemicals due to its ability to introduce multiple functional groups efficiently. High purity and stability under standard conditions make it a reliable choice for research and industrial applications. Its structural features facilitate precise modifications, supporting the synthesis of complex heterocyclic frameworks.

4-Bromo-3-chloro-2-fluoropyridine structure

1017793-21-3 structure

Product Name:4-Bromo-3-chloro-2-fluoropyridine

CAS No:1017793-21-3

MF:C₅H₂BrClFN

MW:210.431482791901

MDL:MFCD11040607

CID:1032308

PubChem ID:56604170

Update Time:2025-06-08

4-Bromo-3-chloro-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-chloro-2-fluoropyridine
- C5H2BrClFN
- 4-Bromo-3-chloro-2-fluoro-pyridine
- AB62814
- AK122819
- AM62445
- MolPort-020-007-241
- PubChem22991
- QC-6986
- AKOS015967581
- AS-30469
- CS-0046223
- SCHEMBL19785268
- Pyridine, 4-bromo-3-chloro-2-fluoro-
- 1017793-21-3
- MFCD11040607
- DTXSID20717805
- EN300-7409823
- SY239615
- MDL： MFCD11040607
- Inchi： 1S/C5H2BrClFN/c6-3-1-2-9-5(8)4(3)7/h1-2H
- InChI Key： UMQBGWKWOLRROL-UHFFFAOYSA-N
- SMILES： BrC1C=CN=C(C=1Cl)F

Computed Properties

Exact Mass: 208.90432g/mol
Monoisotopic Mass: 208.90432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 12.9Å²

4-Bromo-3-chloro-2-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-IB258-50mg	4-Bromo-3-chloro-2-fluoropyridine	1017793-21-3	98%	50mg	￥134.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-IB258-200mg	4-Bromo-3-chloro-2-fluoropyridine	1017793-21-3	98%	200mg	￥359.0	2022-02-28
Alichem	A023022591-25g	4-Bromo-3-chloro-2-fluoropyridine	1017793-21-3	97%	25g	$502.09	2023-09-04
Fluorochem	044855-1g	4-Bromo-3-chloro-2-fluoro-pyridine	1017793-21-3	97%	1g	￡23.00	2022-03-01
Fluorochem	044855-5g	4-Bromo-3-chloro-2-fluoro-pyridine	1017793-21-3	97%	5g	￡68.00	2022-03-01
Fluorochem	044855-25g	4-Bromo-3-chloro-2-fluoro-pyridine	1017793-21-3	97%	25g	￡208.00	2022-03-01
Chemenu	CM175967-10g	4-Bromo-3-chloro-2-fluoropyridine	1017793-21-3	97%	10g	$206	2021-08-05
Chemenu	CM175967-25g	4-Bromo-3-chloro-2-fluoropyridine	1017793-21-3	97%	25g	$316	2021-08-05
Chemenu	CM175967-5g	4-Bromo-3-chloro-2-fluoropyridine	1017793-21-3	97%	5g	$149	2022-06-14
Chemenu	CM175967-25g	4-Bromo-3-chloro-2-fluoropyridine	1017793-21-3	97%	25g	$573	2022-06-14